N-(2,4-difluorophenyl)-4-[(6-methyl-3-pyridazinyl)oxy]benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C18H13F2N3O2/c1-11-2-9-17(23-22-11)25-14-6-3-12(4-7-14)18(24)21-16-8-5-13(19)10-15(16)20/h2-10H,1H3,(H,21,24)
• InChI Key: SFBNTKWKFBRYQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H13F2N3O2
• Molecular Weight: 341.3 g/mol

Description

The synthesis and investigation of N-(2,4-difluorophenyl)-4-[(6-methyl-3-pyridazinyl)oxy]benzamide and its derivatives have been subjects of interest within the chemical and pharmaceutical fields due to their potential therapeutic properties and chemical versatility. This compound belongs to a class of organic compounds known for exhibiting a range of biological activities and is often explored for its various interactions and properties.

Synthesis Analysis

Synthesis of related compounds such as 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide has been achieved through multi-step processes, starting from 2,6-difluorobenzoic acid, demonstrating the complexity and efficiency of synthetic routes for these compounds (Wang et al., 2013).

Molecular Structure Analysis

Structural studies, including X-ray crystallography, have been conducted on various benzamide derivatives to understand their molecular conformation, crystalline structure, and the impact of substitution patterns on their physical properties (Grassi et al., 2002).

Chemical Reactions and Properties

Research on benzamide derivatives has explored their reactivity, including transformations and interactions with other chemical species. Studies have shown how modifications in the molecular structure can influence the compound's reactivity and its potential for application in various chemical reactions (Chen et al., 2018).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, have been investigated to understand how structural variations affect these characteristics. This includes studies on their solubility in organic solvents, which is crucial for their application in medicinal chemistry (Banerjee et al., 2003).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical reagents, have been extensively explored. The effects of different substituents on these properties are critical for designing compounds with desired biological activities and chemical stability (McMahon et al., 2009).